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Introduction

The investigation into the 2001 anthrax attacks, known as "Amerithrax," utilized a wide range of
scientific techniques to identify the source of the Bacillus anthracis spores used in the mailings.
Central to this investigation was a specific flask of anthrax spores designated RMR-1029,
which was identified as the parent material for the spores in the letters. Among the forensic
methods employed, radiocarbon dating played a crucial role in determining the age of the
spores, thereby narrowing the timeframe of their production. This analysis was conducted at
the Lawrence Livermore National Laboratory (LLNL) and employed Accelerator Mass
Spectrometry (AMS) to achieve the high sensitivity required for such a small sample. The key
finding of this analysis was that the anthrax was cultured no more than two years before the
mailings.

These application notes provide an overview of the principles of radiocarbon dating in the
context of the RMR-1029 investigation, a generalized protocol for the analysis of microbial
samples using AMS, and a discussion of the interpretation of the results. It is important to note
that the specific, detailed protocols used by the FBI and LLNL in the Amerithrax investigation
are not publicly available. The protocols and data presented here are based on established
scientific principles and publicly accessible information from reports and scientific publications.
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Principles of Radiocarbon Dating in a Modern
Context: The "Bomb Pulse"

Radiocarbon (*4C) dating is a method used to determine the age of organic materials. It is
based on the decay of the radioactive isotope of carbon, *C, which is continuously produced in
the upper atmosphere. Living organisms incorporate 14C from the atmosphere at a relatively
constant ratio to the stable carbon isotopes (*2C and *3C). After an organism dies, it no longer
takes up #C, and the existing 1*C begins to decay with a half-life of approximately 5,730 years.

For materials from the latter half of the 20th century, the atmospheric concentration of 1*C was
significantly altered by above-ground nuclear weapons testing, which nearly doubled the
amount of atmospheric 14C between 1955 and 1963. This spike in 1*C is known as the "bomb
pulse." After the Limited Test Ban Treaty of 1963, the atmospheric 1#C concentration began to
decrease as it was absorbed by the oceans and the biosphere. This well-documented
fluctuation in atmospheric 1C provides a high-resolution calibration curve for dating organic
materials that were formed during this period. By measuring the fraction of modern radiocarbon
(F4C) in a sample and comparing it to the atmospheric 14C curve, the date of the material's
formation can be determined with a high degree of precision, often to within one to two years.

In the context of the RMR-1029 investigation, the Bacillus anthracis spores were cultured in a
nutrient medium derived from organic sources. The carbon incorporated into the spores would
therefore reflect the 1*C concentration of the atmosphere at the time the components of the
growth medium were harvested. By measuring the 4C content of the spores, investigators
could determine when the bacteria were grown.

Data Presentation

While the precise quantitative data from the radiocarbon dating of the anthrax spores in the
Amerithrax investigation have not been publicly released, the following table illustrates the type
of data that would be generated in such an analysis. The F4C values are hypothetical but
consistent with the publicly reported findings that the spores were produced between 1999 and
2001.
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14C Calibrated Age
Sample ID Material Mass (mg) Measurement Range (95%
(F*4C) probability)
Bacillus
RMR-1029-S1 _ 0.5 1.052 + 0.003 1999-2001 AD
anthracis spores
Control Medium Nutrient Broth
1.0 1.125 + 0.004 1994-1996 AD
A (1995)
Control Medium Nutrient Broth
1.0 1.041 + 0.003 2001-2003 AD

B (2002)

Experimental Protocols

The following is a generalized protocol for the radiocarbon dating of microbial samples, such as
bacterial spores, using Accelerator Mass Spectrometry (AMS). This protocol is based on
established methods for small-sample radiocarbon analysis.

1. Sample Preparation

» Objective: To isolate the carbon from the microbial sample and remove any potential
contaminants that could affect the **C measurement.

o Materials:
o Microbial spore sample (e.g., Bacillus spores)
o Deionized water
o Hydrochloric acid (HCI)
o Sodium hydroxide (NaOH)
o Quartz tubes
o Copper (Il) oxide (CuO)

o Silver (Ag) wool
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o Muffle furnace

e Procedure:
o Asmall, representative sample of the microbial spores (typically <1 mg) is collected.

o The sample is subjected to a series of acid and alkali washes to remove any
contaminating carbon. A common procedure is an acid-alkali-acid (AAA) wash.

» The sample is treated with dilute HCI to remove any carbonate contaminants.

» This is followed by a wash with dilute NaOH to remove humic acids and other soluble
organic contaminants.

» A final wash with dilute HCI neutralizes the sample.
o The cleaned sample is thoroughly rinsed with deionized water and dried.
2. Combustion and Graphitization

o Objective: To convert the organic carbon in the sample into graphite, the form required for
the AMS target.

e Materials:
o Cleaned, dried microbial sample

Vacuum line

o

Muffle furnace

[e]

o

Zinc (Zn) powder

[¢]

Iron (Fe) powder catalyst
e Procedure:

o The dried sample is placed in a quartz tube with CuO and Ag wool.
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o The tube is evacuated, sealed, and combusted in a muffle furnace at approximately
900°C. This converts the organic carbon to CO2z gas.

o The COz2 is cryogenically purified on a vacuum line.

o The purified CO:z is then reduced to graphite in the presence of a metal catalyst (typically
iron powder) and a reducing agent (typically zinc powder) at high temperature (around
550°C).

o The resulting graphite is pressed into an aluminum target holder for the AMS.
. Accelerator Mass Spectrometry (AMS) Analysis

Objective: To measure the ratio of 14C to 12C in the graphite sample.

Instrumentation: Accelerator Mass Spectrometer

Procedure:

o

The graphite target is placed in the ion source of the AMS.

o A beam of cesium ions is used to sputter carbon atoms from the target, creating negative
ions.

o These ions are accelerated through a high-voltage potential.

o In the accelerator, the ions pass through a "stripper” (a thin foil or gas), which removes
several electrons, converting them into positive ions and breaking up any molecular
isobars (molecules with the same mass as 14C).

o The accelerated, positively charged ions are then passed through a series of magnets and
electrostatic analyzers that separate them based on their mass-to-charge ratio.

o The stable isotopes (*2C and 13C) are measured in Faraday cups, while the rare 14C ions
are counted individually in a detector.

o The ratio of *4C to 12C is calculated and compared to standards of known 14C content to
determine the F4C of the sample.
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4. Data Calibration and Interpretation

e Objective: To convert the measured F*4C value into a calendar age range.
» Software: Calibration software such as OxCal or CALIB.

e Procedure:

o The measured F4C value and its associated uncertainty are input into the calibration

software.

o The software compares the sample's F14C value to the atmospheric "bomb pulse”

calibration curve.

o A probability distribution of possible calendar ages is generated, from which a calibrated
age range (typically at a 95% confidence level) is determined.

Visualizations
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Caption: Principle of Radiocarbon Dating.
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Caption: AMS Radiocarbon Dating Workflow.
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 To cite this document: BenchChem. [Application Notes and Protocols: Use of Radiocarbon
Dating in the RMR-1029 Investigation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610754#use-of-radiocarbon-dating-in-the-rmr-1029-
investigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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